Cas no 15374-45-5 (1,2-Bis(1-naphthyl)ethane)

1,2-Bis(1-naphthyl)ethane is a polycyclic aromatic hydrocarbon compound featuring two naphthyl groups linked by an ethane bridge. This structure imparts high thermal stability and rigidity, making it suitable for applications in organic synthesis and materials science. Its extended conjugated system contributes to potential utility in optoelectronic materials, such as organic semiconductors or fluorescent probes. The compound's symmetrical design enhances crystallinity, which may be advantageous for controlled self-assembly in nanostructured materials. Due to its aromatic character, it exhibits resistance to oxidative degradation, ensuring durability in high-temperature environments. The product is typically synthesized through well-established coupling reactions, ensuring reproducibility for research and industrial applications.
1,2-Bis(1-naphthyl)ethane structure
1,2-Bis(1-naphthyl)ethane structure
Product Name:1,2-Bis(1-naphthyl)ethane
CAS No:15374-45-5
MF:C22H18
MW:282.378325939178
MDL:MFCD00037736
CID:87541
PubChem ID:253660137
Update Time:2025-06-11

1,2-Bis(1-naphthyl)ethane Chemical and Physical Properties

Names and Identifiers

    • 1,2-Bis(1-naphthyl)ethane
    • 1,2-di(naphthalen-1-yl)ethane
    • 1,2-Di(1-naphthyl)ethane
    • 1-(2-naphthalen-1-ylethyl)naphthalene
    • 1,2-Di-alpha-naphthylethane
    • NSC 27045
    • Ethane, 1,2-di-1-naphthyl-
    • 1,1'-Ethylenedinaphthalene
    • 1,1'-Ethylenebisnaphthalene
    • 1 2-DI(ALPHA-NAPHTHYL)ETHANE
    • 1,2-Di(.allpha.-naphthyl)-ethane
    • 1-[2-(1-Naphthyl)ethyl]naphthalene
    • 1,1'-(1,2-Ethanediyl)bisnaphthalene
    • Nsc27045
    • 1,2-Di(alpha-naphthyl)ethane
    • Naphthalene, 1,1'-(1,2-ethanediyl)bis-
    • 1,2-Di-.alpha.-naphthylethane
    • 1.2-Di-a-naphthylathan
    • Ethane,2-di-1-naphthyl-
    • (2-naphthylethyl)naphthalene
    • OJGSITVFPMSVGU-UHFFFAOYSA-N
    • 1,2-Di(.alpha.-naphthyl)-ethane
    • CS-0315141
    • D4371
    • 1-[2-(NAPHTHALEN-1-YL)ETHYL]NAPHTHALENE
    • DTXSID70165418
    • AKOS015840645
    • 15374-45-5
    • FT-0606291
    • MFCD00037736
    • AS-48057
    • F17605
    • Naphthalene,1'-(1,2-ethanediyl)bis-
    • Naphthalene,1,1'-(1,2-ethanediyl)bis-
    • 1-[2-(1-Naphthyl)ethyl]naphthalene #
    • NSC-27045
    • DB-080909
    • MDL： MFCD00037736
    • Inchi： 1S/C22H18/c1-3-13-21-17(7-1)9-5-11-19(21)15-16-20-12-6-10-18-8-2-4-14-22(18)20/h1-14H,15-16H2
    • InChI Key： OJGSITVFPMSVGU-UHFFFAOYSA-N
    • SMILES： C(C1=CC=CC2C=CC=CC1=2)CC1=CC=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 282.14100
  • Monoisotopic Mass: 282.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.6
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.124±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 159.0 to 163.0 deg-C
  • Boiling Point: 447.5°C at 760 mmHg
  • Flash Point: 219.5°C
  • Refractive Index: 1.689
  • Solubility: Insuluble (1.2E-5 g/L) (25 ºC),
  • PSA: 0.00000
  • LogP: 5.77820
  • Solubility: Not determined
  • λmax: 430(Benzene)(lit.)

1,2-Bis(1-naphthyl)ethane Security Information

  • Hazardous Material Identification： Xi

1,2-Bis(1-naphthyl)ethane Customs Data

  • HS CODE：2902909090
  • Customs Data：

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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1,2-Bis(1-naphthyl)ethane Production Method

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